5-(3-methoxyphenyl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole

• IUPAC Name: 4-[5-(3-methoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]-1,3-diphenylpyrazole
• InChI: InChI=1S/C26H24N4O3S/c1-33-22-15-9-12-20(16-22)24-17-25(30(27-24)34(2,31)32)23-18-29(21-13-7-4-8-14-21)28-26(23)19-10-5-3-6-11-19/h3-16,18,25H,17H2,1-2H3
• InChI Key: KXNORWJYDCDGDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C(C2)C3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5)S(=O)(=O)C
• Molecular Formula: C26H24N4O3S
• Molecular Weight: 472.6 g/mol
• CAS No.: 1010866-57-5

Description

The compound is a complex organic molecule that includes several functional groups: a methoxyphenyl group, a methylsulfonyl group, and a bipyrazole group. These groups are common in many organic compounds and can contribute to various chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple aromatic rings and functional groups. The methoxyphenyl and methylsulfonyl groups would likely contribute electron-donating and electron-withdrawing effects, respectively, which could influence the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the methoxyphenyl, methylsulfonyl, and bipyrazole groups. These groups could participate in a variety of chemical reactions, such as electrophilic aromatic substitution or nucleophilic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could contribute to its stability, while the methoxyphenyl and methylsulfonyl groups could influence its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action could involve binding to a specific biological target, such as a protein or enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as pharmaceuticals or materials science. This could involve studying its reactivity, stability, and interactions with other molecules.